Cas no 2807448-93-5 (1,3,5-Trifluoro-2-isobutoxybenzene)

• Product Name: 1,3,5-Trifluoro-2-isobutoxybenzene
• CAS No: 2807448-93-5
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 6795727
• PubChem ID: 164895855
• Update Time: 2025-06-10

1,3,5-Trifluoro-2-isobutoxybenzene Chemical and Physical Properties

Names and Identifiers

• MFCD34765438
• 1,3,5-Trifluoro-2-isobutoxybenzene
• 2807448-93-5

• Inchi： 1S/C10H11F3O/c1-6(2)5-14-10-8(12)3-7(11)4-9(10)13/h3-4,6H,5H2,1-2H3
• InChI Key： JRKJAIVSZYXLSR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1OCC(C)C)F)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1,3,5-Trifluoro-2-isobutoxybenzene

Comprehensive Overview of 1,3,5-Trifluoro-2-isobutoxybenzene (CAS No. 2807448-93-5): Properties, Applications, and Industry Insights

1,3,5-Trifluoro-2-isobutoxybenzene (CAS No. 2807448-93-5) is a fluorinated aromatic compound gaining traction in pharmaceutical intermediates, agrochemical synthesis, and specialty material development. Its unique trifluoromethyl and isobutoxy functional groups contribute to enhanced lipophilicity and metabolic stability, making it a valuable building block in modern organic chemistry. Researchers increasingly focus on fluorinated benzene derivatives due to their role in drug design, aligning with trends in green chemistry and sustainable synthesis.

The compound’s molecular structure (C₁₀H₁₁F₃O) features a benzene ring with three fluorine atoms at positions 1, 3, and 5, and an isobutoxy group at position 2. This arrangement influences its physical properties, including a boiling point of ~210–220°C and moderate solubility in organic solvents like dichloromethane and ethyl acetate. Such characteristics make it suitable for cross-coupling reactions, a hot topic in catalysis research and API manufacturing.

In pharmaceutical applications, 1,3,5-Trifluoro-2-isobutoxybenzene serves as a precursor for biologically active molecules. Its electron-withdrawing fluorine atoms improve binding affinity in target proteins, a principle leveraged in kinase inhibitor development. Recent patents highlight its utility in anticancer agents and CNS drugs, addressing growing demand for precision medicine solutions. The compound’s stability under microwave-assisted synthesis conditions also aligns with industry shifts toward high-throughput screening methodologies.

Agrochemical innovators utilize this compound to create herbicides and pesticides with improved environmental profiles. The isobutoxy moiety enhances soil penetration, while fluorine atoms resist microbial degradation—key considerations in sustainable agriculture debates. A 2023 study demonstrated its derivative’s efficacy against resistant weed species, a pressing concern in crop protection forums.

Material science applications exploit the compound’s thermal stability for liquid crystal formulations and OLED materials. Its ability to modify electron transport layers addresses search trends around flexible displays and energy-efficient lighting. Manufacturers increasingly adopt such fluorinated aromatics to meet RoHS compliance standards in electronics.

Synthetic routes to 2807448-93-5 typically involve nucleophilic aromatic substitution (S_NAr) on 1,3,5-trifluoro-2-nitrobenzene, followed by reduction and etherification—topics frequently searched in organic synthesis databases. Recent optimizations using phase-transfer catalysts have boosted yields to >85%, reflecting industry emphasis on atom economy.

Analytical characterization of this compound employs GC-MS, HPLC, and NMR spectroscopy, with the 19F-NMR signal at δ -63 ppm serving as a diagnostic marker. These techniques feature prominently in quality control discussions for fine chemicals.

Regulatory-wise, 1,3,5-Trifluoro-2-isobutoxybenzene falls under standard chemical safety protocols. Its LD50 (>2000 mg/kg, oral rats) and absence of mutagenic alerts in QSAR models make it favorable compared to traditional halogenated solvents—a point emphasized in REACH compliance guides.

Market projections indicate 6.8% CAGR growth for similar fluorinated intermediates through 2030, driven by demand for targeted therapeutics and advanced materials. Suppliers now offer custom synthesis and kilogram-scale quantities, responding to queries about bulk availability in electronic chemical forums.

Environmental considerations include its moderate biodegradability (OECD 301F: 40% in 28 days) and low bioaccumulation potential (log P_ow = 2.9). These metrics align with green chemistry principles often searched alongside fluorine chemistry.

In conclusion, CAS 2807448-93-5 exemplifies how strategic fluorine incorporation enhances molecular functionality across industries. Its dual utility in life sciences and advanced materials positions it as a compound of enduring interest, particularly as researchers explore selective fluorination techniques and eco-friendly production methods.